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Compound of Interest

Compound Name: Sodium 1-dodecanesulfonate

Cat. No.: B1371527 Get Quote

An In-depth Technical Guide on Sodium 1-dodecanesulfonate (CAS: 2386-53-0)

Disclaimer: The user's initial query incorrectly associated CAS number 2386-53-0 with 2-

chloro-N-(2,6-dimethylphenyl)acetamide. This document pertains to the correct compound for

CAS 2386-53-0, which is Sodium 1-dodecanesulfonate.

Chemical Information
Sodium 1-dodecanesulfonate is an anionic surfactant widely used in various industrial and

laboratory applications.[1][2] It consists of a twelve-carbon chain, making it a fatty acid

derivative, and a sulfonate group attached to a sodium ion. This structure gives it amphiphilic

properties, with a hydrophobic tail and a hydrophilic head. It is commonly used as a detergent,

emulsifier, and wetting agent.[1]
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Property Value References

CAS Number 2386-53-0 [3]

Molecular Formula C₁₂H₂₅NaO₃S [1]

Molecular Weight 272.38 g/mol [1]

Appearance
White to light cream powder or

crystals.
[1][4]

Melting Point >300 °C [1][4]

Solubility Soluble in water. [4][5]

Synonyms

Sodium dodecylsulfonate, 1-

Dodecanesulfonic acid sodium

salt, Laurylsulfonic acid sodium

salt.

[1][3]

EC Number 219-200-6 [6]

PubChem CID 23665726 [1][3]

Safety and Hazard Information
Sodium 1-dodecanesulfonate is generally considered to have low toxicity, but it can be

irritating to the eyes, respiratory system, and skin.[2][5]

GHS Hazard Classification
Hazard Class Category Hazard Statement

Skin irritation 2 H315: Causes skin irritation

Eye irritation 2A
H319: Causes serious eye

irritation

Specific target organ toxicity –

single exposure
3

H335: May cause respiratory

irritation

This classification is based on aggregated data and may vary by supplier.
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Safety and Handling
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Precautionary Statement
Code

Description References

P261 Avoid breathing dust. [2]

P264
Wash skin thoroughly after

handling.

P271
Use only outdoors or in a well-

ventilated area.

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

[2]

P302 + P352
IF ON SKIN: Wash with plenty

of soap and water.
[2]

P304 + P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[2]

P312
Call a POISON CENTER or

doctor if you feel unwell.

P332 + P313
If skin irritation occurs: Get

medical advice/attention.

P337 + P313
If eye irritation persists: Get

medical advice/attention.

P362
Take off contaminated clothing

and wash before reuse.

P403 + P233

Store in a well-ventilated

place. Keep container tightly

closed.
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P405 Store locked up.

P501

Dispose of contents/container

in accordance with local

regulations.

Toxicological Data
Test Result Species Reference

Acute Toxicity

Based on available

data, the classification

criteria are not met.

[6]

Skin

Corrosion/Irritation

Based on available

data, the classification

criteria are not met.

[6]

Serious Eye

Damage/Irritation

Based on available

data, the classification

criteria are not met.

[6]

Respiratory or Skin

Sensitisation

Based on available

data, the classification

criteria are not met.

[6]

Germ Cell

Mutagenicity

Based on available

data, the classification

criteria are not met.

[7]

Carcinogenicity

Based on available

data, the classification

criteria are not met.

[7]

Reproductive Toxicity

Shall not be classified

as a reproductive

toxicant.

[7]

Experimental Protocols
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Synthesis of Sodium 1-dodecanesulfonate
A common method for the synthesis of Sodium 1-dodecanesulfonate involves the reaction of

1-bromododecane with sodium sulfite.[4]

Materials:

1-bromododecane

Sodium sulfite

Ethanol

Water

Ethyl acetate

Procedure:

Dissolve 1-bromododecane in ethanol.[4]

Prepare an aqueous solution of sodium sulfite.[4]

Add the sodium sulfite solution to the 1-bromododecane solution.[4]

Heat the mixture at 80 °C and stir overnight.[4]

After the reaction is complete, cool the mixture to room temperature.[4]

Extract the product with ethyl acetate.[4]

The resulting product is Sodium 1-dodecanesulfonate.

Another preparation method involves the sulfonation oxidation of n-alkanes.[2]

Procedure:

Sulfur dioxide and oxygen are introduced into a reactor containing n-alkanes and water at a

temperature below 40 °C.[2]
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The resulting sulfonic acid solution is separated and neutralized with a 50% sodium

hydroxide solution to yield the final product.[2]

Purification
Sodium 1-dodecanesulfonate can be purified by recrystallization.

Procedure:

Recrystallise the crude product twice from ethanol.[4]

Dry the purified crystals in an oven at 105°C for 2 hours.[4]

Applications in Research and Drug Development
Sodium 1-dodecanesulfonate has several applications in research and development:

Ion-Pairing Reagent in HPLC: It is used as an ion-pairing reagent in High-Performance

Liquid Chromatography (HPLC) to increase the retention of analytes, such as in the

determination of thiabendazole in fruits.[8]

Surfactant Standard: It serves as a standard for surfactants in various analytical methods.

Synthesis of Nanocomposites: It can be used in the synthesis of metal oxide-graphene

nanocomposites.

Biotechnology: In laboratory settings, it is used as a dispersing agent to stabilize cell

membranes and improve assay efficiency.[1]

Cosmetic and Pharmaceutical Formulations: It is used as an emulsifier and to improve the

texture and spreadability of lotions and other personal care products.[1]
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Reactants

Reaction Process Purification

1-bromododecane

MixingSodium_sulfite

Ethanol/Water

Heating (80°C, overnight) Cooling Extraction with Ethyl Acetate Sodium 1-dodecanesulfonate

Click to download full resolution via product page

Caption: Synthesis workflow for Sodium 1-dodecanesulfonate.
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Handling Sodium
1-dodecanesulfonate

Wear Appropriate PPE:
- Gloves
- Goggles

- Protective Clothing

Avoid breathing dust.
Use in a well-ventilated area.

Accidental Contact?

Wash with soap and water.

Skin

Rinse with water for several minutes.

Eyes

Move to fresh air.

Inhalation

Store in a cool, dry, well-ventilated place.
Keep container tightly closed.

No Contact

Seek Medical Attention
if symptoms persist

Dispose of according to
local regulations.

End of Procedure

Click to download full resolution via product page

Caption: Safety and handling workflow for Sodium 1-dodecanesulfonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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